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Compound of Interest

Compound Name: Ethyl 6-bromonicotinate

Cat. No.: B170660 Get Quote

An In-depth Technical Guide: Safe Handling and Management of Ethyl 6-bromonicotinate for

Research and Development

Section 1: Compound Profile and Significance
Ethyl 6-bromonicotinate (CAS No. 132334-98-6) is a halogenated pyridine derivative widely

utilized as a key building block in organic synthesis.[1] Its structural motif is prevalent in

medicinal chemistry, where it serves as a precursor for developing novel therapeutic agents,

including potential hypolipidemic agents.[1] The presence of a bromine atom and an ethyl ester

group on the pyridine ring provides two reactive sites for further chemical modification, making

it a versatile intermediate for drug discovery professionals.

Given its reactivity and potential biological activity, a comprehensive understanding of its safety

profile and handling requirements is paramount for ensuring the well-being of laboratory

personnel and maintaining experimental integrity. This guide provides a detailed framework for

the safe use, storage, and disposal of Ethyl 6-bromonicotinate.
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Identifier Value Source

Chemical Name Ethyl 6-bromonicotinate [1]

CAS Number 132334-98-6 [1]

Molecular Formula C₈H₈BrNO₂ [1]

Molecular Weight 230.06 g/mol [1][2]

Synonyms

6-Bromo Nicotinic Acid Ethyl

Ester, 6-Bromo-3-

pyridinecarboxylic Acid Ethyl

Ester

[1]

Section 2: Hazard Identification and Risk
Assessment
While a specific, comprehensive safety data sheet for Ethyl 6-bromonicotinate is not

consistently available across all suppliers, a robust risk assessment can be formulated by

examining the hazards associated with its structural analogs, such as Methyl 6-
bromonicotinate and other brominated pyridine derivatives. The primary hazards are

associated with irritation and potential toxicity upon ingestion.

GHS Hazard Classification (Inferred from Analogs)
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Pictogram Signal Word Hazard Statements
Precautionary

Statements

Warning

H302: Harmful if

swallowed.[3][4][5]

[6]H315: Causes skin

irritation.[3][4][5][6]

[7]H319: Causes

serious eye irritation.

[3][4][5][6][7]H335:

May cause respiratory

irritation.[3][4][5][6]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[3][6][8]

[9]P264: Wash skin

thoroughly after

handling.[7][10]P280:

Wear protective

gloves/eye

protection/face

protection.[7]

[10]P302+P352: IF

ON SKIN: Wash with

plenty of water.

[7]P305+P351+P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3][6][7][8][9]

Primary Routes of Exposure and Toxicological Effects:

Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[11][12]

Skin Contact: Direct contact can cause skin irritation, characterized by redness and

discomfort.[11][12]

Eye Contact: The compound is a serious eye irritant, capable of causing significant pain,

redness, and potential damage if not promptly addressed.[11][12]

Ingestion: Based on data from analogous compounds, ingestion may be harmful.[5]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A proactive approach to safety prioritizes engineering and administrative controls to minimize

exposure, with PPE serving as the final barrier. This "Hierarchy of Controls" is a fundamental

principle of laboratory safety.
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Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

Least Effective

Most Effective
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Minor Spill Major Spill

Spill Occurs

Alert Personnel
& Evacuate Area

(If Necessary)

Assess Spill
(Size & Hazard)

Don Appropriate PPE

 Minor Spill
(Manageable)

Evacuate Immediate Area

 Major Spill
(Unmanageable)

Contain with Absorbent
(Sand, Vermiculite)

Collect into Waste Container

Decontaminate Area

Complete Incident Report

Call Emergency Response / EH&S

Secure Area, Prevent Entry

Click to download full resolution via product page

Caption: A decision workflow for responding to a chemical spill.
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6.1 Spill Response

Minor Spill: Wearing appropriate PPE, cover the spill with an inert absorbent material like

vermiculite or sand. [13]Carefully scoop the material into a labeled container for hazardous

waste disposal. Clean the spill area with a suitable solvent, followed by soap and water. [13]*

Major Spill: Evacuate the immediate area and alert colleagues. Contact your institution's

Environmental Health & Safety (EH&S) office or emergency response team. Prevent entry

into the affected area.

6.2 Exposure First Aid

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. [14]Remove contact lenses if present and

easy to do. [11]Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Wash the affected skin area immediately

and thoroughly with soap and plenty of water for at least 15 minutes. [14]Seek medical

attention if irritation develops or persists.

Inhalation: Move the affected person to fresh air. [14]If breathing is difficult, provide oxygen.

If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. [14]Never give

anything by mouth to an unconscious person. Seek immediate medical attention.

Section 7: Waste Disposal
All waste generated from the handling of Ethyl 6-bromonicotinate must be treated as

hazardous chemical waste.

Solid Waste: Collect unused compound, contaminated weigh boats, and absorbent materials

in a clearly labeled, sealed container.

Liquid Waste: Collect solvent rinses and solutions in a compatible, labeled hazardous waste

container.
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Disposal Route: All waste must be disposed of through a licensed chemical waste disposal

contractor in accordance with all local, state, and federal regulations. [13][15]Do not

discharge to sewer systems. [15]

Section 8: References
Methyl 6-(hydroxymethyl)picolinate | 39977-44-1 - Sigma-Aldrich. (Source for analogous

compound hazard data)

SAFETY DATA SHEET - Fisher Scientific. (Source for analogous compound hazard data)

39977-44-1 | Methyl 6-(hydroxymethyl)picolinate - ChemScene. (Source for analogous

compound hazard data)

39977-44-1 | Methyl 6-(hydroxymethyl)picolinate | Alcohols | Ambeed.com. (Source for

analogous compound hazard data)

SAFETY DATA SHEET - Fisher Scientific. (General safety, storage, and handling

information)

39977-44-1 Cas No. | Methyl 6-(hydroxymethyl)picolinate - Apollo Scientific. (Source for

analogous compound hazard data)

Ethyl 6-bromo-5-nitronicotinate | C8H7BrN2O4 | CID 133097988 - PubChem. (Source for

related compound information)

SAFETY DATA SHEET - Fisher Scientific. (General first aid and handling procedures)

Ethyl 6-bromonicotinate | CAS 132334-98-6 | SCBT - Santa Cruz Biotechnology. (Primary

compound identification and application)

SAFETY DATA SHEET - Sigma-Aldrich. (General handling and emergency procedures)

Ethyl 6-broMo-2-chloronicotinate | 1214335-22-4 - ChemicalBook. (Source for analogous

compound application)

SAFETY DATA SHEET - TCI Chemicals. (Source for analogous compound hazard and first

aid data)
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Ethyl 6-Bromopicolinate | C8H8BrNO2 | CID 2758810 - PubChem. (Source for molecular

weight)

Personal protective equipment for handling Ethyl 6-chloro-4-(methylamino)nicotinate -

Benchchem. (General guidance on PPE, spill response, and disposal)

Methyl 6-bromonicotinate (cas 26218-78-0) SDS/MSDS download - Guidechem. (General

guidance on disposal)

Material Safety Data Sheet - Ethyl nicotinate, 99% - Cole-Parmer. (Source for analogous

compound handling and PPE)

Ethyl 6-bromoquinoline-3-carboxylate, min 98%, 5 grams - CP Lab Safety. (Source for

related compound information)

Methyl 6-bromonicotinate | 26218-78-0 - ChemicalBook. (Source for analogous compound

hazard data)

Methyl 6-bromonicotinate AldrichCPR - Sigma-Aldrich. (Source for analogous compound

information)

Ethyl 6-amino-5-bromonicotinate | 850429-51-5 - Sigma-Aldrich. (Source for analogous

compound hazard data)

SAFETY DATA SHEET - Fisher Scientific. (Source for analogous compound hazard data)

26218-78-0|Methyl 6-bromonicotinate|BLD Pharm. (Source for analogous compound

hazard data)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Ethyl 6-Bromopicolinate | C8H8BrNO2 | CID 2758810 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Methyl 6-(hydroxymethyl)picolinate | 39977-44-1 [sigmaaldrich.com]

4. chemscene.com [chemscene.com]

5. Ethyl 6-amino-5-bromonicotinate | 850429-51-5 [sigmaaldrich.com]

6. 26218-78-0|Methyl 6-bromonicotinate|BLD Pharm [bldpharm.com]

7. tcichemicals.com [tcichemicals.com]

8. 39977-44-1 | Methyl 6-(hydroxymethyl)picolinate | Alcohols | Ambeed.com [ambeed.com]

9. Methyl 6-bromonicotinate | 26218-78-0 [chemicalbook.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. fishersci.com [fishersci.com]

12. 39977-44-1 Cas No. | Methyl 6-(hydroxymethyl)picolinate | Apollo
[store.apolloscientific.co.uk]

13. pdf.benchchem.com [pdf.benchchem.com]

14. fishersci.com [fishersci.com]

15. Page loading... [guidechem.com]

To cite this document: BenchChem. [Safety and handling of Ethyl 6-bromonicotinate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170660#safety-and-handling-of-ethyl-6-
bromonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2758810
https://pubchem.ncbi.nlm.nih.gov/compound/2758810
https://www.sigmaaldrich.com/SG/en/product/synthonixcorporation/sy3h3d680310?context=bbe
https://www.chemscene.com/39977-44-1.html
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d67d364?context=bbe
https://www.bldpharm.com/products/26218-78-0.html
https://www.tcichemicals.com/BE/en/sds/M2682_EU_6N.pdf
https://www.ambeed.com/products/39977-44-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1673058.htm
https://www.sigmaaldrich.com/JP/en/sds/aldrich/133973?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC454640050&productDescription=ETHYL+6-CHLORONICOTINATE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/product/methyl-6-hydroxymethylpicolinate
https://store.apolloscientific.co.uk/product/methyl-6-hydroxymethylpicolinate
https://pdf.benchchem.com/1321/Personal_protective_equipment_for_handling_Ethyl_6_chloro_4_methylamino_nicotinate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0321536&productDescription=ETHYL+NICOTINATE+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/26218-78-0.html
https://www.benchchem.com/product/b170660#safety-and-handling-of-ethyl-6-bromonicotinate
https://www.benchchem.com/product/b170660#safety-and-handling-of-ethyl-6-bromonicotinate
https://www.benchchem.com/product/b170660#safety-and-handling-of-ethyl-6-bromonicotinate
https://www.benchchem.com/product/b170660#safety-and-handling-of-ethyl-6-bromonicotinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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